Cas no 80117-38-0 (Benzene, 2-chloro-1-nitro-3-(phenylmethoxy)-)

• Product Name: Benzene, 2-chloro-1-nitro-3-(phenylmethoxy)-
• CAS No: 80117-38-0
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• CID: 985094
• PubChem ID: 14356121
• Update Time: 2025-04-20

Benzene, 2-chloro-1-nitro-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-nitro-3-(phenylmethoxy)-
• 2-chloro-1-nitro-3-phenylmethoxybenzene
• 80117-38-0
• DTXSID50559295
• SCHEMBL1937604
• 1-(benzyloxy)-2-chloro-3-nitrobenzene
• GLTLFMUDGDGJFR-UHFFFAOYSA-N

• Inchi： 1S/C13H10ClNO3/c14-13-11(15(16)17)7-4-8-12(13)18-9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： GLTLFMUDGDGJFR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.0349209g/mol
• Monoisotopic Mass: 263.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų